Cas no 40032-67-5 (2-Hydroxy-1,2-di(thiophen-3-yl)ethanone)

• Product Name: 2-Hydroxy-1,2-di(thiophen-3-yl)ethanone
• CAS No: 40032-67-5
• MF: C₁₀H₈O₂S₂
• MW: 224.299320220947
• MDL: MFCD27950378
• CID: 3045896
• PubChem ID: 11790846
• Update Time: 2025-08-04

2-Hydroxy-1,2-di(thiophen-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-1,2-di-3-thienylethanone
• 40032-67-5
• SCHEMBL6203157
• Z3244745974
• Ethanone, 2-hydroxy-1,2-di-3-thienyl-
• 2-Hydroxy-1,2-di(thiophen-3-yl)ethanone
• MFCD27950378
• 1,2-di-3-thienyl-2-hydroxyethanone
• W10881
• EN300-224804
• 2-Hydroxy-1,2-di-3-thienyl-ethanone
• 2-hydroxy-1,2-bis(thiophen-3-yl)ethan-1-one
• Chemhere chem45762
• QBA03267

• MDL： MFCD27950378
• Inchi： 1S/C10H8O2S2/c11-9(7-1-3-13-5-7)10(12)8-2-4-14-6-8/h1-6,9,11H
• InChI Key： SCZZSZQLTIZGQT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(C1=CSC=C1)=O)O

Computed Properties

• Exact Mass: 223.99657184g/mol
• Monoisotopic Mass: 223.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Hydroxy-1,2-di(thiophen-3-yl)ethanone

Comprehensive Overview of 2-Hydroxy-1,2-di(thiophen-3-yl)ethanone (CAS No. 40032-67-5)

2-Hydroxy-1,2-di(thiophen-3-yl)ethanone (CAS No. 40032-67-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its thiophene rings and hydroxyketone functional group, is a subject of interest for researchers in organic synthesis, material science, and pharmaceutical development. Its molecular structure, which combines aromatic thiophene moieties with a reactive hydroxyketone group, makes it a versatile intermediate for further chemical modifications.

The growing demand for heterocyclic compounds like 2-Hydroxy-1,2-di(thiophen-3-yl)ethanone is driven by their applications in advanced materials and drug discovery. For instance, thiophene-based compounds are widely used in the development of organic semiconductors, which are critical for flexible electronics and solar cells. Additionally, the hydroxyketone group in this compound offers opportunities for catalytic reactions and bioconjugation, making it valuable for biomedical research.

One of the most frequently asked questions about 2-Hydroxy-1,2-di(thiophen-3-yl)ethanone is its synthesis method. Researchers often explore green chemistry approaches to produce this compound efficiently, minimizing environmental impact. Another common query revolves around its solubility and stability, which are crucial for its handling and application in laboratory settings. The compound's spectroscopic properties, such as NMR and IR spectra, are also of interest for analytical chemists.

In the context of sustainable chemistry, 2-Hydroxy-1,2-di(thiophen-3-yl)ethanone is being studied for its potential role in renewable energy solutions. Its electron-rich thiophene rings make it a candidate for photovoltaic materials, aligning with the global push toward clean energy. Moreover, its derivatives are being investigated for biodegradable polymers, addressing the urgent need for eco-friendly materials.

From a pharmaceutical perspective, this compound's bioactive potential is a hot topic. Researchers are examining its antioxidant and anti-inflammatory properties, which could lead to novel therapeutic agents. The thiophene scaffold is known for its drug-like properties, and when combined with a hydroxyketone group, it opens doors to targeted drug design. This has sparked discussions in medicinal chemistry forums and academic research circles.

For those working in material science, the compound's thermal stability and optical properties are key areas of exploration. Its potential use in OLEDs (organic light-emitting diodes) and sensors is particularly exciting, as these technologies are at the forefront of smart device innovation. The compound's ability to form stable complexes with metals also makes it relevant for catalysis and coordination chemistry.

In summary, 2-Hydroxy-1,2-di(thiophen-3-yl)ethanone (CAS No. 40032-67-5) is a multifaceted compound with broad applicability across scientific disciplines. Its structural uniqueness and functional versatility make it a valuable subject for ongoing research. Whether in renewable energy, pharmaceuticals, or advanced materials, this compound continues to inspire innovation and discovery. As the scientific community delves deeper into its properties, we can expect even more groundbreaking applications to emerge.